Internal Standard for Clinical Mass Spectrometry
  • 3-Chloro-L-tyrosine-13C6
    3-Chloro-L-tyrosine-13C6
    • Cat. No.:
    • B137017
    • CAS No.:
    • 201595-63-3
    • Molecular Formula:
    • C9H11NO3
    • Molecular Weight:
    • 187.14 g/mol
    Description
    L-tyrosine-13C6 is a (13)C-modified compound.
    - +
  • Fenitrothion-d6
    Fenitrothion-d6
    • Cat. No.:
    • B562999
    • CAS No.:
    • 203645-59-4
    • Molecular Formula:
    • C9H12NO5PS
    • Molecular Weight:
    • 283.27 g/mol
    Description
    Insecticide.

    - +
  • Bicalutamide-d4
    Bicalutamide-d4
    • Cat. No.:
    • B563003
    • CAS No.:
    • 1185035-71-5
    • Molecular Formula:
    • C18H14F4N2O4S
    • Molecular Weight:
    • 434.4 g/mol
    Description
    Used as an antiandrogen, antineoplastic (hormonal).
    Bicalutamide-d4 is intended for use as an internal standard for the quantification of bicalutamide by GC- or LC-MS. Bicalutamide is a non-steroidal androgen...
    - +
  • 17a-Hydroxypregnenolone-d3
    17a-Hydroxypregnenolone-d3
    • Cat. No.:
    • B563005
    • CAS No.:
    • 105078-92-0
    • Molecular Formula:
    • C21H32O3
    • Molecular Weight:
    • 335.5 g/mol
    Description
    17a-Hydroxypregnenolone-d3, also known as 17a-Hydroxypregnenolone-d3, is a useful research compound. Its molecular formula is C21H32O3 and its molecular weight is 335.5 g/mol. The purity is usually 95%.
    Ben...
    - +
  • Physostigmine-d3
    Physostigmine-d3
    • Cat. No.:
    • B563013
    • CAS No.:
    • Molecular Formula:
    • C15H21N3O2
    • Molecular Weight:
    • 278.36 g/mol
    Description
    Physostigmine-d3, also known as Physostigmine-d3, is a useful research compound. Its molecular formula is C15H21N3O2 and its molecular weight is 278.36 g/mol. The purity is usually 95%.
    BenchChem offers hig...
    - +
  • Tiopronin 13C D3
    Tiopronin 13C D3
    • Cat. No.:
    • B563014
    • CAS No.:
    • Molecular Formula:
    • C5H9NO3S
    • Molecular Weight:
    • 167.21 g/mol
    Description
    Tiopronin 13C D3, also known as Tiopronin 13C D3, is a useful research compound. Its molecular formula is C5H9NO3S and its molecular weight is 167.21 g/mol. The purity is usually 95%.
    BenchChem offers high-...
    - +
  • Tricyclazole-d3
    Tricyclazole-d3
    • Cat. No.:
    • B12375867
    • CAS No.:
    • Molecular Formula:
    • C9H7N3S
    • Molecular Weight:
    • 192.26 g/mol
    Description
    Tricyclazole-d3 is a useful research compound. Its molecular formula is C9H7N3S and its molecular weight is 192.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tricyclazole-d3 suitable fo...
    - +
  • Benzyl benzoate-d5
    Benzyl benzoate-d5
    • Cat. No.:
    • B12400445
    • CAS No.:
    • Molecular Formula:
    • C14H12O2
    • Molecular Weight:
    • 217.27 g/mol
    Description
    Benzyl benzoate-d5 is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 217.27 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Benzyl benzoate-d5 suit...
    - +
  • N-Desmethyl Enzalutamide-d6
    N-Desmethyl Enzalutamide-d6
    • Cat. No.:
    • B12425026
    • CAS No.:
    • Molecular Formula:
    • C20H14F4N4O2S
    • Molecular Weight:
    • 456.4 g/mol
    Description
    N-Desmethyl Enzalutamide-d6 is a useful research compound. Its molecular formula is C20H14F4N4O2S and its molecular weight is 456.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Desmethy...
    - +
  • p-Toluic acid-d4
    p-Toluic acid-d4
    • Cat. No.:
    • B15570742
    • CAS No.:
    • Molecular Formula:
    • C8H8O2
    • Molecular Weight:
    • 140.17 g/mol
    Description
    P-Toluic acid-d4 is a useful research compound. Its molecular formula is C8H8O2 and its molecular weight is 140.17 g/mol. The purity is usually 95%.
    BenchChem offers high-quality p-Toluic acid-d4 suitable f...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img